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Compound of Interest

Compound Name: 2-Cyclopropylbutan-2-ol

CAS No.: 4435-58-9

Cat. No.: B1361546

Get Quote

CAS: 4435-58-9 | Formula: C

H

O | M.W.: 114.19 g/mol [1]

Executive Summary & Strategic Utility
2-Cyclopropylbutan-2-ol is a tertiary alcohol featuring a cyclopropyl ring directly attached to

the carbinol center. In drug discovery, this motif serves as a critical bioisostere for isopropyl or

tert-butyl groups. The cyclopropyl moiety introduces significant ring strain (~27.5 kcal/mol) and

unique electronic properties (σ-aromaticity, "banana bonds"), which can enhance metabolic

stability by blocking cytochrome P450 oxidation at the

-position while modulating lipophilicity (LogP ~1.4).

For synthetic chemists, this compound is not merely a static building block but a divergent

intermediate. Under acidic conditions, it grants access to homoallylic scaffolds via

thermodynamically driven cyclopropylcarbinyl rearrangements, a powerful method for

constructing functionalized alkene chains.
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Physicochemical Profile
The following data aggregates experimental and predicted values for bench reference.

Property Value Notes

Boiling Point 150–155 °C @ 760 mmHg

Density 0.90 ± 0.05 g/cm³ Liquid at RT

LogP 1.4 – 1.6 Moderate lipophilicity

pKa ~16.5 Typical tertiary alcohol

H-Bond Donors 1 Hydroxyl group

Rotatable Bonds 2
Ethyl chain & C-Cyclopropyl

bond

Chirality Yes (C2)
Racemic unless asymmetric

synthesis used

Synthesis Protocol (Grignard Addition)
Objective: High-yield synthesis of 2-cyclopropylbutan-2-ol from cyclopropyl methyl ketone.

Mechanistic Rationale
The synthesis utilizes a Grignard addition.[2] The choice of Cyclopropyl Methyl Ketone (CPMK)

as the electrophile and Ethylmagnesium Bromide (EtMgBr) as the nucleophile is superior to the

reverse (Butanone + Cyclopropyl-MgBr) because cyclopropyl halides are often more expensive

and slower to initiate magnesium insertion due to the strength of the

-like cyclopropyl C-H bonds.

Experimental Workflow
Reagents:

Cyclopropyl Methyl Ketone (1.0 equiv)
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Ethylmagnesium Bromide (1.2 equiv, 3.0 M in Et

O)

Anhydrous Diethyl Ether or THF (Solvent)

Ammonium Chloride (sat. aq.)

Step-by-Step Protocol:

Inert Atmosphere: Flame-dry a 3-neck round-bottom flask and maintain under positive

Nitrogen (

) pressure.

Solvation: Charge flask with anhydrous Et

O. Cool to 0°C to suppress side reactions (enolization).

Addition: Add EtMgBr dropwise via syringe. The reaction is exothermic; control addition rate

to maintain gentle reflux.

Substrate Introduction: Add Cyclopropyl Methyl Ketone (diluted in Et

O) dropwise over 30 minutes.

Equilibration: Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC

(stain: PMA or Vanillin).

Quench: Cool to 0°C. Slowly add sat. NH

Cl. Caution: Rapid addition causes violent foaming.

Workup: Extract with Et

O (3x). Wash combined organics with brine, dry over MgSO

, and concentrate in vacuo.

Purification: Distillation is preferred over column chromatography for volatile alcohols.
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Pathway Visualization
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Click to download full resolution via product page

Figure 1: Grignard synthesis pathway converting cyclopropyl methyl ketone to the target tertiary

alcohol.

Advanced Reactivity: The Cyclopropylcarbinyl
Rearrangement
The defining chemical feature of 2-cyclopropylbutan-2-ol is its behavior under acidic

conditions. Unlike standard tertiary alcohols that simply dehydrate to Zaitsev alkenes, this

compound undergoes a Cyclopropylcarbinyl Rearrangement.

Mechanism & Causality
Upon protonation and water loss, the resulting carbocation is stabilized by the adjacent

cyclopropyl group (bisected conformation). However, this cation is in rapid equilibrium with the

ring-opened homoallylic cation.

Driving Force: Relief of ring strain (~27.5 kcal/mol).

Outcome: Treatment with HBr or H

SO

typically yields homoallylic halides or alkenes, not the simple dehydration product. This
reaction is highly stereoselective in specific contexts (Marek, 2020).

Self-Validating Protocol: Homoallylic Bromide Synthesis
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To verify the identity of 2-cyclopropylbutan-2-ol, one can perform a test reaction with 48%

HBr.

Input: 2-Cyclopropylbutan-2-ol.[1]

Reagent: 48% aq. HBr, ZnBr

(catalyst).

Observation: Rapid phase separation of a denser oil.

Product: 1-Bromo-4-methylhex-3-ene (primary homoallylic bromide).

Validation: The disappearance of the cyclopropyl signals in

H NMR (0.3–0.6 ppm) and appearance of alkene protons (5.1–5.3 ppm) confirms the
structure and the rearrangement capability.

Rearrangement Pathway Diagram
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 Nucleophilic Attack (Br-)
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Figure 2: Acid-catalyzed rearrangement mechanism illustrating the ring-opening pathway.

Applications in Drug Development
Metabolic Blocking: The cyclopropyl group prevents metabolic oxidation at the position

adjacent to the alcohol, extending the half-life (

) of drug candidates compared to their isopropyl analogs.

Conformational Restriction: The rigidity of the cyclopropyl ring restricts the rotation of the

ethyl and hydroxyl groups, potentially locking the molecule into a bioactive conformation that

increases binding affinity.
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Synthesis of Non-Natural Amino Acids: The rearrangement chemistry described above is

utilized to generate unique homoallylic amino acid derivatives when coupled with glycine

equivalents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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